(2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl-2,5-dimethylphospholane

Specification

• CAS No.: 695816-47-8
• Molecular Formula: C15H21O2P
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 2-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]phenyl]-1,3-dioxolane
• Standard InChI: InChI=1S/C15H21O2P/c1-11-7-8-12(2)18(11)14-6-4-3-5-13(14)15-16-9-10-17-15/h3-6,11-12,15H,7-10H2,1-2H3/t11-,12-/m0/s1
• Standard InChI Key: JAKXTLMNIHPLEU-RYUDHWBXSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H](P1C2=CC=CC=C2C3OCCO3)C
• SMILES: CC1CCC(P1C2=CC=CC=C2C3OCCO3)C
• Canonical SMILES: CC1CCC(P1C2=CC=CC=C2C3OCCO3)C

Introduction

(2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl-2,5-dimethylphospholane, commonly referred to as S,S-Me-RajPhos, is a chiral phospholane ligand. It belongs to the DuPhos and BPE class of ligands, which are known for their effectiveness in asymmetric hydrogenation and other catalytic reactions. This compound is characterized by its molecular formula C₁₅H₂₁O₂P and a molecular weight of 264.30 g/mol.

Synonyms and Identifiers

Identifier	Value
CAS Number	695816-47-8
PubChem CID	16218307
InChI Key	JAKXTLMNIHPLEU-RYUDHWBXSA-N
SMILES	C[C@H]1CCC@@HC

Applications and Research Findings

(2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl-2,5-dimethylphospholane is primarily used as a chiral ligand in asymmetric catalysis. It is particularly effective in forming metal complexes that catalyze hydrogenation reactions with high enantioselectivity. The systematic variation of the steric environment around the metal center allows for the optimization of reaction conditions to achieve desired outcomes.

Asymmetric Hydrogenation

This compound is part of a broader class of phospholane ligands that have been extensively studied for their ability to facilitate asymmetric hydrogenation reactions. These reactions are crucial in the synthesis of chiral compounds, which are essential in pharmaceuticals and other fine chemicals.

Catalyst Efficiency

The efficiency of (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl-2,5-dimethylphospholane as a ligand is attributed to its ability to form stable and highly active metal complexes. The chiral nature of the ligand ensures that the resulting products have high enantiomeric purity, which is critical for many applications in chemistry and biology.

Availability and Purity

This compound is available from various suppliers with purity levels ranging from 96% to 99% enantiomeric excess (ee). It is marketed under different product codes and is often sold in quantities suitable for laboratory research.

Safety and Handling

(2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl-2,5-dimethylphospholane is intended for research use only. It should be handled with caution, following standard laboratory safety protocols to avoid exposure. The compound is packaged in glass bottles and should be stored in a well-ventilated area away from heat sources.